An epigrammatic status of the ‘azole’-based antimalarial drugs
RSC Medicinal Chemistry Pub Date: 2019-12-23 DOI: 10.1039/C9MD00479C
Abstract
The development of multidrug resistance in the malarial parasite has sabotaged majority of the eradication efforts by restraining the inhibition profile of first line as well as second line antimalarial drugs, thus necessitating the development of novel pharmaceutics constructed on appropriate scaffolds with superior potency against the drug-resistant and drug-susceptible Plasmodium parasite. Over the past decades, the infectious malarial parasite has developed resistance against most of the contemporary therapeutics, thus necessitating the rational development of novel approaches principally focused on MDR malaria. This review presents an epigrammatic collation of the epidemiology and the contemporary antimalarial therapeutics based on the ‘azole’ motif.
Recommended Literature
- [1] Two unprecedented 10-connected bct topological metal–organic frameworks constructed from cadmiumclusters†
- [2] Design, testing and characterization of innovative TiN–TiO2 surfaces inactivating bacteria under low intensity visible light
- [3] Interparticle distance in monolayers controlled by soft spacers
- [4] Light illumination and temperature-induced current–voltage hysteresis in single-crystal perovskite photodiodes†
- [5] Competitive adsorption phenomenon in shale gas displacement processes
- [6] Diagnosis of thymic epithelial tumor subtypes by a quantitative proteomic approach†
- [7] Front cover
- [8] Claisen rearrangements of equilibrating allylic azides†
- [9] Study of the Beckmann rearrangement of acetophenone oxime over porous solids by means of solid state NMR spectroscopy
- [10] Organ bioprinting: progress, challenges and outlook
